Cas no 1443759-45-2 (3-chloro-6-fluoro-1-methoxyisoquinoline)

• Product Name: 3-chloro-6-fluoro-1-methoxyisoquinoline
• CAS No: 1443759-45-2
• MF: C₁₀H₇ClFNO
• MW: 211.620085000992
• CID: 4600005
• PubChem ID: 86688284
• Update Time: 2025-08-03

3-chloro-6-fluoro-1-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-fluoro-1-methoxyisoquinoline
• Isoquinoline, 3-chloro-6-fluoro-1-methoxy-

• Inchi： 1S/C10H7ClFNO/c1-14-10-8-3-2-7(12)4-6(8)5-9(11)13-10/h2-5H,1H3
• InChI Key： SMCWFHMWYOVEGT-UHFFFAOYSA-N
• SMILES： C1(OC)C2=C(C=C(F)C=C2)C=C(Cl)N=1

Computed Properties

• Exact Mass: 211.0200197g/mol
• Monoisotopic Mass: 211.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 3-chloro-6-fluoro-1-methoxyisoquinoline

Introduction to 3-chloro-6-fluoro-1-methoxyisoquinoline (CAS No. 1443759-45-2)

3-chloro-6-fluoro-1-methoxyisoquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1443759-45-2, is a heterocyclic organic compound belonging to the isoquinoline family. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. Isoquinoline derivatives are well-documented for their role in medicinal chemistry, often serving as scaffolds for the development of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

The structural motif of 3-chloro-6-fluoro-1-methoxyisoquinoline consists of a benzene ring fused to a pyridine ring, with substituents at the 3-position (chloro), 6-position (fluoro), and 1-position (methoxy). These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its interactions with biological targets. The presence of both electron-withdrawing (chloro and fluoro) and electron-donating (methoxy) groups creates a complex electronic environment, making this compound a promising candidate for further investigation.

In recent years, there has been a surge in research focused on isoquinoline derivatives due to their diverse pharmacological profiles. Studies have demonstrated that modifications at specific positions within the isoquinoline core can significantly alter the biological activity of these compounds. For instance, the introduction of fluorine atoms at certain positions has been shown to enhance binding affinity and metabolic stability, which are critical factors in drug design.

The 3-chloro-6-fluoro-1-methoxyisoquinoline derivative has been extensively studied for its potential applications in anticancer therapy. Isoquinoline-based compounds have exhibited inhibitory effects on various cancer cell lines by interfering with key signaling pathways involved in tumor growth and progression. Preliminary in vitro studies suggest that 3-chloro-6-fluoro-1-methoxyisoquinoline may inhibit the activity of enzymes such as tyrosine kinases, which are overexpressed in many cancers. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.

Advances in computational chemistry have further accelerated the discovery of novel isoquinoline derivatives like 3-chloro-6-fluoro-1-methoxyisoquinoline. Molecular modeling techniques have enabled researchers to predict the binding modes of these compounds with target proteins, facilitating rational drug design. By leveraging these computational tools, scientists can optimize the structure of 3-chloro-6-fluoro-1-methoxyisoquinoline to enhance its potency and selectivity.

Moreover, the synthesis of 3-chloro-6-fluoro-1-methoxyisoquinoline has been refined through multi-step organic reactions, ensuring high yield and purity. Modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have made it possible to introduce complex substituents into the isoquinoline core with greater efficiency. These advancements in synthetic chemistry have opened new avenues for exploring the pharmacological potential of this compound.

Preclinical studies have provided valuable insights into the pharmacokinetic properties of 3-chloro-6-fluoro-1-methoxyisoquinoline. These studies indicate that the compound exhibits good oral bioavailability and moderate tissue distribution, suggesting its feasibility for therapeutic use. Further investigations are ongoing to evaluate its safety profile and optimal dosing regimen in animal models.

The role of fluorine atoms in modulating the biological activity of isoquinoline derivatives cannot be overstated. Fluorine substitution has been shown to improve metabolic stability, enhance binding affinity, and increase bioavailability. In the case of 3-chloro-6-fluoro-1-methoxyisoquinoline, the fluoro group at the 6-position likely contributes to these beneficial effects, making it a key feature for future drug development.

Recent research has also highlighted the importance of stereochemistry in isoquinoline-based drugs. The absolute configuration of substituents can significantly impact biological activity, necessitating careful consideration during drug design. While 3-chloro-6-fluoro-1-methoxyisoquinoline is currently being studied as a racemic mixture, future research may focus on developing enantiomerically pure forms to maximize therapeutic efficacy.

The potential applications of 3-chloro-6-fluoro-1-methoxyisoquinoline extend beyond oncology. Emerging evidence suggests that this compound may have antimicrobial properties, making it a candidate for developing novel antibiotics against resistant bacterial strains. Additionally, its ability to modulate neurotransmitter receptors could make it useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion,3-chloro-6-fluoro-1-methoxyisoquinoline (CAS No. 1443759-45-2) represents a promising lead compound in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological properties for therapeutic use. As research in this field progresses,3-chloro-6-fluoro-1-methoxyisoquinoline is poised to play a significant role in addressing unmet medical needs across multiple disease areas.